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Summary of Physicochemical & Thermodynamic
Properties

The data for 3,4-Hexanediol is compiled from computational and experimental sources [1] [2] [3]. You will

notice that some values, like the melting point, are reported differently across sources.

Table 1: Fundamental Physicochemical Properties of 3,4-Hexanediol

Property Value Unit Source / Notes

CAS Registry Number 922-17-8 - [2] [3]

Molecular Formula C₆H₁₄O₂ - [2] [3]

Molecular Weight 118.17 g/mol [2] [3]

Melting Point 88.0 ± 0.3 (361.25 ± 0.30 K) °C (K) NIST (via Cheméo) [1]

90.1 - 90.2 °C LookChem [3]

Boiling Point 520.16 (247.01) K (°C) Joback Calculated [1]
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Property Value Unit Source / Notes

199.6 °C LookChem [3]

Flash Point 98.1 °C LookChem [3]

Density 0.958 g/cm³ LookChem [3]

LogP (Log Kow) 0.528 - Crippen Calculated [1]

Vapor Pressure 0.0848 mmHg at 25°C LookChem [3]

Refractive Index 1.4429 (589.3 nm, 20°C) - LookChem [3]

Table 2: Key Thermodynamic Properties

Property Value Unit Source

ΔfG° (Gibbs Free Energy of Formation) -278.88 kJ/mol Joback Calculated [1]

ΔfH°gas (Enthalpy of Formation, gas) -482.19 kJ/mol Joback Calculated [1]

ΔfusH° (Enthalpy of Fusion) 12.43 kJ/mol Joback Calculated [1]

ΔvapH° (Enthalpy of Vaporization) 61.53 kJ/mol Joback Calculated [1]

Critical Temperature (Tc) 683.21 K Joback Calculated [1]

Critical Pressure (Pc) 3935.71 kPa Joback Calculated [1]

Experimental Context & Protocol

While a specific protocol for measuring 3,4-hexanediol's solubility is not available, one search result details

its use as a tool to dissolve biomolecular condensates. This provides a clear example of its application in a

biological experimental context.

The workflow for this specific experiment can be summarized as follows:
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Prepare Protein Solution
(e.g., P-TEFb in buffer)

Induce LLPS
(Form Condensates)

Treat with 1,6-Hexanediol

Monitor Dissolution
(e.g., via Microscopy)

Assay Functional Impact
(e.g., Kinase Activity)

Click to download full resolution via product page

Experimental workflow for using hexanediol to study biomolecular condensates [4]

Key Experimental Details: This protocol from research on liquid-liquid phase separation (LLPS)

uses 1,6-Hexanediol, a structural variant of 3,4-Hexanediol. The study highlights a critical
consideration: at concentrations commonly used to dissolve condensates (5-10% volume), the

compound can directly inhibit enzyme activities like kinases and phosphatases, independent of its
effect on phase separation [4]. This underscores the importance of including appropriate controls and

carefully interpreting data from such experiments.

Information Gaps and Further Research

The search results reveal a lack of publicly available, detailed methodology for several key areas you might

be interested in:

Standard Solubility Measurement: Protocols for determining solubility in various solvents.
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Spectroscopic Characterization: Detailed procedures for NMR or IR analysis.

Chromatographic Purity Analysis: Methods for HPLC or GC analysis.

To find this information, I suggest you:

Consult Chemical Databases: Search by CAS Number (922-17-8) on platforms like SciFinder-n or

Reaxys, which often contain curated experimental procedures from journal articles.
Refine Literature Search: Use specific search terms like "3,4-hexanediol synthesis

characterization" or "3,4-hexanediol solubility measurement" in scientific literature databases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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